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Compound of Interest

Acetophenone 2,4-
Compound Name: o
dinitrophenylhydrazone

Cat. No.: B155831

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acetophenone 2,4-
dinitrophenylhydrazone, a prominent derivative of acetophenone. The document details its
chemical and physical properties, provides a comprehensive experimental protocol for its
synthesis and characterization, and explores its current standing in scientific research, with a
particular focus on its potential applications in drug development.

Core Compound Identification
CAS Number: 1677-87-8[1]

Molecular Formula: C1aH12N4Oa4[1]
Molecular Weight: 300.27 g/mol [1]
IUPAC Name: 2,4-dinitro-N-[(E)-1-phenylethylideneamino]aniline[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for Acetophenone 2,4-
dinitrophenylhydrazone.
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Property Value Reference
Molecular Weight 300.27 g/mol [1]
CAS Number 1677-87-8 [1]
Metting Point 240-250 °C (Varies with 2]

isomeric form)

Spectroscopic and Analytical Data

This table outlines the key spectroscopic data for the characterization of Acetophenone 2,4-

dinitrophenylhydrazone.

Technique

Key Data Points

Reference

13C NMR

Peaks at approximately 26.5,
128.2,128.5, 133.0, 137.1,
198.1 ppm (for the

acetophenone precursor).

[3]

1H NMR

Peaks at approximately 2.61
(s, 3H), 7.45-7.49 (m, 2H),
7.55-7.59 (m, 1H), 7.96-7.98
(m, 2H) ppm (for the

acetophenone precursor).

[4]

Mass Spectrometry (GC-MS)

Molecular ion peak at m/z 300.

[1]

UV-Visible Spectroscopy

Absorption maxima are
typically observed in the range
of 355-385 nm.

Experimental Protocols
Synthesis of Acetophenone 2,4-Dinitrophenylhydrazone

This protocol details a standard laboratory procedure for the synthesis of Acetophenone 2,4-

dinitrophenylhydrazone.
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Materials:

e 2,4-Dinitrophenylhydrazine

e Concentrated Sulfuric Acid

e Methanol

e Acetophenone

* Ice bath

e Round bottom flask (100 mL)

o Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Buchner funnel)
» Recrystallization solvent (e.g., ethanol)
Procedure:

e In a 100 mL round bottom flask equipped with a magnetic stir bar, suspend 1 equivalent of
2,4-dinitrophenylhydrazine in 10 mL of methanol.

e Place the flask in an ice bath and stir the suspension.

e Slowly add 2 mL of concentrated sulfuric acid dropwise to the cooled and stirred suspension.
This should result in the formation of a pale yellow solution.

 To this solution, add 1.04 equivalents of acetophenone dissolved in a minimal amount of
methanol.

» Continue stirring the reaction mixture. The formation of a precipitate indicates the progress of
the reaction. Allow the reaction to proceed for 24 hours.

» Monitor the reaction progress using thin-layer chromatography (TLC).

o After the reaction is complete, collect the crude product by vacuum filtration.
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» Purify the crude product by recrystallization from a suitable solvent, such as hot ethanol.

e Wash the recrystallized product with cold ethanol and dry to obtain the purified
Acetophenone 2,4-dinitrophenylhydrazone.

Expected Yield:

The yields for the synthesis of dinitrophenylhydrazone derivatives are typically in the range of
60-92%.[5]

Visualized Workflows and Pathways
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of Acetophenone 2,4-

dinitrophenylhydrazone.
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Synthesis of Acetophenone 2,4-Dinitrophenylhydrazone
Reactants
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Caption: A flowchart of the synthesis of Acetophenone 2,4-dinitrophenylhydrazone.

Characterization Workflow

This diagram outlines the typical workflow for the characterization of the synthesized product.
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Characterization of Acetophenone 2,4-Dinitrophenylhydrazone
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Caption: A workflow for the characterization of the synthesized product.

Biological and Pharmacological Activities

The broader class of hydrazones has been reported to exhibit a wide range of pharmacological
activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.
[5] However, specific studies on the biological activities of Acetophenone 2,4-
dinitrophenylhydrazone are not extensively documented in the current literature. While some
dinitrophenylhydrazone derivatives have been investigated for their antimicrobial and
anticancer potential, dedicated research on the acetophenone derivative is required to
elucidate its specific pharmacological profile. This presents an area of opportunity for further
investigation by researchers in drug discovery and development.

Conclusion

Acetophenone 2,4-dinitrophenylhydrazone is a well-characterized compound with
established methods for its synthesis and analysis. While the broader family of hydrazones
shows significant promise in medicinal chemistry, the specific biological activities of this
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particular derivative remain an under-explored area of research. This technical guide provides
the foundational chemical and procedural information necessary for researchers to further
investigate the potential applications of Acetophenone 2,4-dinitrophenylhydrazone,
particularly in the realm of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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